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Compound of Interest

Compound Name: Cys(Npys)-(Arg)9

Cat. No.: B15139216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Arginine-rich cell-penetrating peptides (CPPs) represent a powerful tool for overcoming the cell

membrane barrier, enabling the intracellular delivery of a wide range of therapeutic and

diagnostic agents. Their cationic nature, conferred by multiple arginine residues, facilitates

interaction with the negatively charged cell surface and subsequent internalization. However,

the efficiency of cellular uptake and the potential for cytotoxicity can vary significantly among

different arginine-rich CPPs. This guide provides an objective, data-driven comparison of

commonly used arginine-rich CPPs to aid researchers in selecting the optimal vector for their

specific application.

Performance Comparison
The selection of an appropriate CPP is critical for successful cargo delivery and depends on a

balance between high cellular uptake and low cytotoxicity. The following tables summarize

quantitative data on the performance of several prominent arginine-rich CPPs.

Cellular Uptake Efficiency
The efficiency of cellular penetration is a key performance indicator for CPPs. The half-maximal

cell penetration concentration (CP50) is a common metric used to quantify this, with lower

values indicating higher efficiency.
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Peptide
Sequence

Number of
Arginines

Cell Line CP50 (µM)
Incubation
Time

Citation

R1-AANCK 1 DU145 75 60 min [1]

R2-AANCK 2 DU145 30 60 min [1]

R3-AANCK 3 DU145 8.5 60 min [1]

R4-AANCK 4 DU145 3.2 60 min [1]

R5-AANCK 5 DU145 1.3 60 min [1]

R6-AANCK 6 DU145 0.8 60 min [1]

TAT

(RKKRRQRR

R)

5 DU145 3.1 4 h [1]

Penetratin

(RQIKIWFQN

RRMKWKK)

4 DU145 0.82 4 h [1]

Nona-

arginine (R9)
9 DU145 0.3 4 h [1]

Table 1: Comparative cellular uptake efficiency of various arginine-rich CPPs. CP50 values

represent the concentration required to achieve 50% of the maximum cellular uptake.

Cytotoxicity
While efficient cellular uptake is desirable, it is crucial to consider the potential cytotoxic effects

of CPPs. The half-maximal inhibitory concentration (IC50) is a standard measure of a

substance's toxicity, with higher values indicating lower toxicity.
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Peptide Cell Line IC50 (µM) Assay Citation

TAT-D
Primary Cortical

Neurons
13.9

Glutamic Acid

Excitotoxicity
[2]

Penetratin
Primary Cortical

Neurons
3.4

Glutamic Acid

Excitotoxicity
[2]

Arg-9
Primary Cortical

Neurons
0.78

Glutamic Acid

Excitotoxicity
[2]

TAT HeLa & CHO > 50 WST-1 [3]

Penetratin HeLa & CHO > 50 WST-1 [3]

Transportan 10 HeLa & CHO ~20 WST-1 [3]

Table 2: Comparative cytotoxicity of selected arginine-rich CPPs. IC50 values represent the

concentration at which 50% of the cell population is inhibited or non-viable.

Cellular Uptake Mechanisms
Arginine-rich CPPs utilize two primary pathways for cellular entry: direct translocation across

the plasma membrane and endocytosis. The prevailing mechanism is influenced by factors

such as CPP concentration, the nature of the cargo, and the cell type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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